Biological role of 4-hydroxy-3-methyl-2-butenoic acid in the non-mevalonate (MEP) pathway
Biological role of 4-hydroxy-3-methyl-2-butenoic acid in the non-mevalonate (MEP) pathway
An In-depth Technical Guide on the Biological Role of (E)-4-Hydroxy-3-methyl-but-2-enyl Pyrophosphate (HMBPP) in the Non-mevalonate (MEP) Pathway
Introduction
Isoprenoids represent one of the most extensive and functionally diverse families of natural products, with over 30,000 identified members. These compounds are integral to a myriad of biological processes across all domains of life. In eukaryotes, they are the building blocks for hormones, cholesterol, and dolichols, while in prokaryotes, they are essential for cell wall biosynthesis and electron transport. The universal precursors for all isoprenoids are isopentenyl pyrophosphate (IPP) and its isomer, dimethylallyl pyrophosphate (DMAPP).[1][2][3][4][5]
Two distinct biosynthetic routes have evolved for the production of IPP and DMAPP: the mevalonate (MVA) pathway and the non-mevalonate, or 2-C-methyl-D-erythritol 4-phosphate (MEP), pathway.[2][5][6][7][8] The MVA pathway is the primary route in animals, fungi, archaea, and the cytoplasm of plants.[1][6][9] In contrast, the MEP pathway is operative in most bacteria, apicomplexan parasites (such as the malaria parasite Plasmodium falciparum), and the plastids of plants.[1][6][7][10][11] This metabolic dichotomy is of profound significance for drug development; as the MEP pathway is essential in numerous pathogenic organisms but absent in humans, its constituent enzymes represent prime targets for novel antimicrobial agents.[11][12][13][14]
A pivotal intermediate in the MEP pathway is (E)-4-Hydroxy-3-methyl-but-2-enyl pyrophosphate (HMBPP). This molecule stands at a critical juncture, being the product of the penultimate step and the substrate for the final, rate-limiting reaction that yields IPP and DMAPP.[5][12][15][16] Beyond its central metabolic role, HMBPP has emerged as a potent immunomodulator, acting as a "phosphoantigen" that specifically activates a unique subset of human T cells, thereby bridging microbial metabolism with the human immune response.[12][14][17][18]
This technical guide provides a comprehensive exploration of the biological role of HMBPP. We will delve into its biosynthesis and conversion within the MEP pathway, its function as a key regulatory and immunological signaling molecule, and the methodologies employed to study its activity. This document is intended for researchers, scientists, and drug development professionals seeking a detailed understanding of this critical metabolite and its therapeutic potential.
The Non-mevalonate (MEP) Pathway: A Detailed Overview
The MEP pathway commences with the condensation of pyruvate and D-glyceraldehyde 3-phosphate to form 1-deoxy-D-xylulose 5-phosphate (DXP), a reaction catalyzed by DXP synthase (DXS).[1][4][19] DXP is then converted to 2-C-methyl-D-erythritol 4-phosphate (MEP) by DXP reductoisomerase (DXR).[1][20] The subsequent steps involve the sequential action of five more enzymes: MEP cytidylyltransferase (IspD), 4-diphosphocytidyl-2-C-methyl-D-erythritol kinase (IspE), 2-C-methyl-D-erythritol 2,4-cyclodiphosphate synthase (IspF), (E)-4-hydroxy-3-methyl-but-2-enyl-diphosphate synthase (IspG/GcpE), and (E)-4-hydroxy-3-methyl-but-2-enyl-diphosphate reductase (IspH/LytB), ultimately yielding IPP and DMAPP.[1][5][16]
The overall stoichiometry of the MEP pathway is: Pyruvate + D-glyceraldehyde 3-phosphate + 2 ATP + 2 NADPH + 2 H+ → IPP + DMAPP + 2 ADP + 2 Pi + 2 NADP+ + CO2
Figure 1: The Non-mevalonate (MEP) Pathway.
The Penultimate Step: Synthesis of HMBPP by HMB-PP Synthase (IspG)
The formation of HMBPP is catalyzed by the enzyme (E)-4-hydroxy-3-methylbut-2-enyl-diphosphate synthase, commonly known as IspG or HDS.[1][16] This enzyme facilitates the reductive ring-opening of the cyclic intermediate 2-C-methyl-D-erythritol 2,4-cyclodiphosphate (MEcPP) to produce HMBPP.[5][12] IspG is an iron-sulfur protein that utilizes a [4Fe-4S] cluster to mediate the two-electron reduction of MEcPP.[1][15][21] The reaction is a complex dehydroxylation process and is considered a rate-limiting step in the MEP pathway, particularly when the initial enzyme, DXS, is overexpressed.[15]
The Final Step: Conversion of HMBPP by HMB-PP Reductase (IspH)
The terminal step of the MEP pathway is the simultaneous formation of IPP and DMAPP from HMBPP, a reaction catalyzed by (E)-4-hydroxy-3-methylbut-2-enyl-diphosphate reductase, also known as IspH or LytB.[12][22][23] This enzyme is essential for the survival of organisms that rely on the MEP pathway.[24] IspH is also an iron-sulfur protein, containing a [4Fe-4S] cluster at its active site that is crucial for catalysis.[16][21][22][25][26] The enzyme catalyzes the 2e- reductive dehydroxylation of HMBPP to yield a mixture of IPP and DMAPP, typically in a ratio of approximately 5:1.[24][27]
The catalytic mechanism of IspH is a subject of ongoing research, with a leading "bioorganometallic" theory proposing that the reaction proceeds through intermediates where the substrate is directly bound to the [4Fe-4S] cluster.[24][28] In this model, the hydroxyl group of HMBPP coordinates with a unique iron atom of the cluster, followed by electron transfer to form a π-complex intermediate.[26][28] Subsequent reduction and protonation steps lead to the formation and release of IPP and DMAPP.[24][26]
Figure 3: Activation of Vγ9Vδ2 T Cells by HMBPP.
The MEP Pathway and HMBPP as a Drug Target
The essentiality of the MEP pathway in many pathogenic bacteria and parasites, coupled with its absence in humans, makes it an ideal target for the development of novel anti-infective agents. [7][11][14]Inhibitors targeting the enzymes of this pathway are expected to exhibit high selectivity and low toxicity in humans. Several enzymes in the MEP pathway have been explored as drug targets. Fosmidomycin, an inhibitor of DXR (IspC), has shown clinical efficacy against malaria, particularly when used in combination with other drugs. [14][25][29]There is also significant interest in developing inhibitors for other enzymes in the pathway, including IspF and the terminal enzymes, IspG and IspH. [13][30] Given their unique iron-sulfur cluster-dependent mechanisms, IspG and IspH are particularly attractive targets. [16][23]The development of inhibitors that can specifically interact with the active site and disrupt the catalytic activity of these enzymes is an active area of research. [16][23]Such inhibitors could provide new therapeutic options for treating bacterial infections and parasitic diseases.
Quantitative Data on MEP Pathway Inhibitors
| Enzyme Target | Inhibitor | Organism | Inhibition Constant (Ki) / IC50 | Reference |
| DXR (IspC) | Fosmidomycin | E. coli | Ki = 38 nM | [29] |
| DXR (IspC) | Fosmidomycin | Zymomonas mobilis | Ki = 0.6 µM | [29] |
| DXS | Fluoropyruvate | E. coli | IC50 = 80 µM | [29] |
| DXS | 5-Ketoclomazone | Chlamydomonas | IC50 ≈ 0.1 mM | [29] |
| IspF | Thiazolopyrimidines | P. falciparum / M. tuberculosis | Low µM range | [13] |
Experimental Protocols
Experimental Protocol 1: In Vitro Activity Assay for IspH
This protocol outlines a method to determine the activity of recombinant IspH by monitoring the consumption of its substrate, HMBPP.
1. Reagents and Buffers:
-
Recombinant IspH protein (purified under anaerobic conditions)
-
HMBPP substrate solution
-
Reaction Buffer: 50 mM Tris-HCl pH 7.5, 150 mM NaCl, 5 mM MgCl2
-
Reducing System: Ferredoxin, Ferredoxin-NADP+ reductase, and NADPH
-
Quenching Solution: 10% (w/v) Trichloroacetic acid (TCA)
-
High-Performance Liquid Chromatography (HPLC) system with a suitable column (e.g., C18)
2. Step-by-Step Methodology:
-
Anaerobic Preparation: All steps involving the active IspH enzyme must be performed in an anaerobic chamber to prevent inactivation of the [4Fe-4S] cluster.
-
Reaction Setup: In an anaerobic environment, prepare the reaction mixture in a microcentrifuge tube. A typical 100 µL reaction would contain:
-
Reaction Buffer (to final volume)
-
5 mM NADPH
-
1 µM Ferredoxin
-
0.5 µM Ferredoxin-NADP+ reductase
-
1 mM HMBPP
-
-
Enzyme Addition: Initiate the reaction by adding a known concentration of purified IspH (e.g., 1-5 µM).
-
Incubation: Incubate the reaction mixture at the optimal temperature for the enzyme (e.g., 37°C for E. coli IspH) for a specific time course (e.g., 0, 5, 10, 20, 30 minutes).
-
Quenching: Stop the reaction at each time point by adding an equal volume of ice-cold 10% TCA.
-
Sample Preparation: Centrifuge the quenched samples to pellet the precipitated protein. Transfer the supernatant to an HPLC vial.
-
HPLC Analysis: Analyze the supernatant by HPLC to quantify the amount of remaining HMBPP and the formation of IPP and DMAPP. Compare the peak areas to a standard curve of known concentrations of HMBPP, IPP, and DMAPP.
-
Data Analysis: Calculate the rate of HMBPP consumption or product formation to determine the specific activity of the IspH enzyme.
Figure 4: Experimental Workflow for IspH Activity Assay.
Experimental Protocol 2: Expansion of Human Vγ9Vδ2 T Cells using HMBPP
This protocol describes the in vitro expansion of Vγ9Vδ2 T cells from human peripheral blood mononuclear cells (PBMCs).
1. Reagents and Buffers:
-
Human PBMCs isolated from healthy donor blood (e.g., via Ficoll-Paque density gradient centrifugation)
-
Complete RPMI-1640 medium (supplemented with 10% fetal bovine serum, 2 mM L-glutamine, 100 U/mL penicillin, and 100 µg/mL streptomycin)
-
HMBPP solution (sterile, endotoxin-free)
-
Recombinant human Interleukin-2 (rIL-2)
-
Cell culture plates (e.g., 24-well)
-
Flow cytometer and antibodies for Vγ9Vδ2 T cell identification (e.g., anti-CD3, anti-TCR Vδ2)
2. Step-by-Step Methodology:
-
Cell Plating: Plate freshly isolated PBMCs in a 24-well plate at a density of 1 x 10^6 cells/mL in complete RPMI-1640 medium.
-
Stimulation: Add HMBPP to a final concentration of 1 µM and rIL-2 to a final concentration of 100 U/mL to each well.
-
Incubation: Culture the cells at 37°C in a humidified 5% CO2 incubator.
-
Cell Maintenance: Every 2-3 days, assess the cell culture. If the medium turns yellow, indicating high metabolic activity, split the cells into new wells and add fresh medium containing rIL-2 (100 U/mL).
-
Expansion Monitoring: After 10-14 days, harvest the cells.
-
Flow Cytometry Analysis: Stain the cells with fluorescently labeled antibodies against CD3 and TCR Vδ2. Analyze the cell population using a flow cytometer to determine the percentage and number of Vγ9Vδ2 T cells. A successful expansion will show a significant increase in the Vγ9Vδ2 T cell population compared to unstimulated controls.
-
Functional Assays: The expanded Vγ9Vδ2 T cells can be used for downstream functional assays, such as cytotoxicity assays against tumor cells or infected cells.
Conclusion and Future Perspectives
(E)-4-Hydroxy-3-methyl-but-2-enyl pyrophosphate is far more than a simple metabolic intermediate. It occupies a central position in the non-mevalonate pathway, a critical route for isoprenoid biosynthesis in a vast array of organisms, including major human pathogens. The enzymes responsible for its synthesis (IspG) and conversion (IspH) are themselves fascinating subjects of study, with unique iron-sulfur cluster-dependent mechanisms that are now recognized as promising targets for novel anti-infective therapies.
Perhaps even more compelling is the role of HMBPP as a potent molecular bridge between the microbial world and the human immune system. Its ability to activate Vγ9Vδ2 T cells at nanomolar concentrations underscores a highly sensitive and specific mechanism for detecting the presence of microbes. This has opened up new avenues for immunotherapy, with the potential to harness the power of Vγ9Vδ2 T cells to combat infections and cancer.
Future research will undoubtedly continue to unravel the intricacies of the MEP pathway's regulation and the precise catalytic mechanisms of its enzymes. The development of next-generation inhibitors targeting IspG and IspH holds significant promise for addressing the growing challenge of antimicrobial resistance. Furthermore, a deeper understanding of the HMBPP-BTN3A1-TCR axis will be crucial for optimizing Vγ9Vδ2 T cell-based therapies and translating the unique biology of this pathway into tangible clinical benefits.
References
- Unravelling the regulatory mechanisms that modulate the MEP pathway in higher plants. Journal of Experimental Botany.
- (E)
- Iron–Sulfur Cluster Enzymes of the Methylerythritol Phosphate P
- Iron-Sulfur Cluster Enzymes of the Methylerythritol Phosphate Pathway: IspG and IspH.
- Methylerythritol 4-phosphate (MEP) pathway metabolic regulation.
- Investigating Novel IspE Inhibitors of the MEP P
- Preferential recognition of a microbial metabolite by human Vgamma2Vdelta2 T cells. The Journal of Immunology.
- Inhibition of the MEP pathway : design, synthesis and evaluation of IspF enzyme inhibitors. University of Kansas.
- Regulatory network of the methylerythritol phosphate (MEP) and mevalonate (MVA) pathways in plant growth, development and stress responses.
- Inhibitors of the methylerythritol phosphate pathway.
- Methylerythritol 4-phosphate (MEP)
- Unravelling the regulatory mechanisms that modulate the MEP p
- A Closer Look at the Spectroscopic Properties of Possible Reaction Intermediates in WT and Mutant (E)
- The biosynthesis of isoprenoids and the mechanisms regul
- Development of Inhibitors of the 2C-Methyl-d-erythritol 4-Phosphate (MEP) Pathway Enzymes as Potential Anti-Infective Agents. Journal of Medicinal Chemistry.
- The MEP pathway and the development of inhibitors as potential anti-infective agents. RSC Publishing.
- A new family of enzymes catalyzing the first committed step of the methylerythritol 4-phosphate (MEP) pathway for isoprenoid biosynthesis in bacteria. PNAS.
- Evolutionary flexibility and rigidity in the bacterial methylerythritol phosphate (MEP)
- Proposed mechanism of the reaction catalyzed by IspH. Substrate 2 forms...
- An Update on the Molecular Basis of Phosphoantigen Recognition by Vγ9Vδ2 T Cells. MDPI.
- Isoprenoid biosynthesis enzymes. IUPHAR/BPS Guide to PHARMACOLOGY.
- The non-mevalonate pathway of isoprenoids: genes, enzymes and intermedi
- Activation of human Vγ9/Vδ2 + T cells by HMBP ProPAgens. (a) Human...
- Vγ9Vδ2 T cells expanded with vitamin C combined with HMBPP in vitro inhibit intracellular Mycobacterium tuberculosis growth. Frontiers.
- Multifunctional immune responses of HMBPP-specific Vγ2Vδ2 T cells in M. tuberculosis and other infections. PMC.
- Microbial (E)-4-hydroxy-3-methylbut-2-enyl pyrophosphate reductase (IspH) and its biotechnological potential: A mini review. Frontiers.
- The Malaria Metabolite HMBPP Does Not Trigger Erythrocyte Terpene Release. PMC.
- Two-step p
- Discovery of a metabolic alternative to the classical mevalonate p
- Role of Vγ9vδ2 T lymphocytes in infectious diseases. Frontiers.
- Potentiating Vγ9Vδ2 T cell proliferation and assessing their cytotoxicity towards adherent cancer cells
- HMBPP lithium ((E)
- Bioorganometallic mechanism of action, and inhibition, of IspH. PNAS.
- Dimethylallyl pyrophosph
- Five Questions about Non-Mevalonate Isoprenoid Biosynthesis.
- An overview of the non-mevalonate pathway for terpenoid biosynthesis in plants. Journal of Biosciences.
- 4-Hydroxy-3-methylbut-2-enyl diphosph
- Biochemistry of the non-mevalonate isoprenoid p
- The eukaryotic MEP-pathway genes are evolutionarily conserved and originated
- The nonmevalonate pathway of isoprenoid biosynthesis.
- Current Development in Isoprenoid Precursor Biosynthesis and Regul
- Mevalonate and Nonmevalonate Pathways for the Biosynthesis of Isoprene Units. Journal of the Japan Society for Bioscience, Biotechnology, and Agrochemistry.
- What are 4-hydroxy-3-methylbut-2-enyl diphosphate reductase inhibitors and how do they work?.
- The Multifaceted MEP Pathway: Towards New Therapeutic Perspectives. PMC.
- Microbial (E)-4-hydroxy-3-methylbut-2-enyl pyrophosphate reductase (IspH) and its biotechnological potential: A mini review. PMC.
- Investigation of the methylerythritol 4-phosphate pathway for microbial terpenoid production through metabolic control analysis. PMC.
- Utilization of an intermediate of the methylerythritol phosphate pathway, (E)
- The mevalonate-independent or DXP/MEP pathway for isoprenoid...
Sources
- 1. pubs.acs.org [pubs.acs.org]
- 2. pnas.org [pnas.org]
- 3. Dimethylallyl pyrophosphate - Wikipedia [en.wikipedia.org]
- 4. Five Questions about Non-Mevalonate Isoprenoid Biosynthesis | PLOS Pathogens [journals.plos.org]
- 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
- 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
- 7. Isoprenoid biosynthesis enzymes | Other protein targets | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
- 8. tandfonline.com [tandfonline.com]
- 9. Discovery of a metabolic alternative to the classical mevalonate pathway | eLife [elifesciences.org]
- 10. Methylerythritol 4-phosphate (MEP) pathway metabolic regulation - Natural Product Reports (RSC Publishing) [pubs.rsc.org]
- 11. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
- 12. (E)-4-Hydroxy-3-methyl-but-2-enyl pyrophosphate - Wikipedia [en.wikipedia.org]
- 13. The MEP pathway and the development of inhibitors as potential anti-infective agents - MedChemComm (RSC Publishing) [pubs.rsc.org]
- 14. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
- 15. Frontiers | Evolutionary flexibility and rigidity in the bacterial methylerythritol phosphate (MEP) pathway [frontiersin.org]
- 16. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
- 17. Preferential recognition of a microbial metabolite by human Vgamma2Vdelta2 T cells - PubMed [pubmed.ncbi.nlm.nih.gov]
- 18. mdpi.com [mdpi.com]
- 19. pubs.acs.org [pubs.acs.org]
- 20. pnas.org [pnas.org]
- 21. Iron-Sulfur Cluster Enzymes of the Methylerythritol Phosphate Pathway: IspG and IspH - PubMed [pubmed.ncbi.nlm.nih.gov]
- 22. 4-Hydroxy-3-methylbut-2-enyl diphosphate reductase - Wikipedia [en.wikipedia.org]
- 23. What are 4-hydroxy-3-methylbut-2-enyl diphosphate reductase inhibitors and how do they work? [synapse.patsnap.com]
- 24. pnas.org [pnas.org]
- 25. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
- 26. researchgate.net [researchgate.net]
- 27. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
- 28. Frontiers | Microbial (E)-4-hydroxy-3-methylbut-2-enyl pyrophosphate reductase (IspH) and its biotechnological potential: A mini review [frontiersin.org]
- 29. researchgate.net [researchgate.net]
- 30. "Inhibition of the MEP pathway : design, synthesis and evaluation of Is" by Zheng Zhang [huskiecommons.lib.niu.edu]
